Cas no 1346600-76-7 (2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6)

• Product Name: 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6
• CAS No: 1346600-76-7
• MF: C₁₃H₁₈N₂O
• MW: 224.331793308258
• CID: 5574095
• Update Time: 2025-11-02

2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 Chemical and Physical Properties

Names and Identifiers

• 1,3-bis[1-(trideuteriomethyl)pyrrol-2-yl]propan-2-ol
• 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6

• Inchi： 1S/C13H18N2O/c1-14-7-3-5-11(14)9-13(16)10-12-6-4-8-15(12)2/h3-8,13,16H,9-10H2,1-2H3/i1D3,2D3
• InChI Key： DHTGHBBVDGTZGY-WFGJKAKNSA-N
• SMILES： C(C1=CC=CN1C([2H])([2H])[2H])C(O)CC1=CC=CN1C([2H])([2H])[2H]

Experimental Properties

• Solubility: soluble in Dichloromethane, Ether, Ethyl Acetate, Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6

Comprehensive Guide to 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 (CAS No. 1346600-76-7): Properties, Applications, and Market Insights

The deuterated compound 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 (CAS 1346600-76-7) represents an important class of isotopically labeled molecules with growing significance in pharmaceutical research and analytical chemistry. As a deuterium-enriched version of its hydrogen counterpart, this specialty chemical offers unique advantages in drug metabolism studies, NMR spectroscopy, and as a stable isotope-labeled internal standard for mass spectrometry applications.

Structurally, 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 features six strategically placed deuterium atoms that significantly alter its physical and chemical behavior compared to the non-deuterated form. The hydroxytrimethylene bridge connecting two 1-methyl-dihydropyrrole rings creates a versatile molecular scaffold that has attracted attention in medicinal chemistry. Recent publications highlight its potential as a building block for deuterated drug candidates, particularly in the development of compounds with improved metabolic stability.

In pharmaceutical applications, the deuterium kinetic isotope effect (DKIE) exhibited by 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 makes it valuable for drug discovery programs focusing on metabolic pathway modulation. The compound's ability to serve as a metabolic probe has been demonstrated in several preclinical studies, where researchers utilize it to track biochemical transformations with enhanced precision. Current trends in precision medicine and personalized therapeutics have increased demand for such specialized isotopic compounds.

The analytical chemistry community values CAS 1346600-76-7 for its utility in quantitative mass spectrometry. When used as an internal standard, this deuterated compound minimizes matrix effects and improves the accuracy of concentration measurements in complex biological samples. Its application in LC-MS/MS methods has been particularly noteworthy in pharmacokinetic studies, where researchers require high sensitivity and specificity for trace-level detection.

From a synthetic chemistry perspective, 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 presents interesting challenges and opportunities. The incorporation of deuterium at specific positions requires specialized synthetic routes that often involve deuterium exchange reactions or building block approaches using deuterated precursors. Recent advances in catalytic deuteration methods have made the production of such compounds more efficient, addressing the growing market demand.

The global market for isotopically labeled compounds like 1346600-76-7 has seen consistent growth, driven by expanding applications in pharmaceutical R&D and increasing regulatory requirements for drug metabolism studies. Market analysts project particular strength in the deuterated API intermediates segment, where this compound finds utility. Current pricing trends reflect the specialized nature of deuterated chemicals, with purity levels and isotopic enrichment being key determinants of commercial value.

Quality control of 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 typically involves a combination of NMR spectroscopy (for deuterium incorporation verification), mass spectrometry (for isotopic purity assessment), and HPLC analysis (for chemical purity determination). The compound's stability profile requires careful consideration of storage conditions, with recommendations generally including protection from moisture and storage at controlled temperatures.

Emerging research directions for CAS 1346600-76-7 include its potential application in deuterated material science and as a component in specialized organic electronic materials. The compound's unique electronic properties, modified by deuterium substitution, have sparked interest in academic circles studying fundamental structure-property relationships in conjugated systems.

For researchers considering working with 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6, several practical considerations should be noted. The compound's solubility characteristics vary significantly from its non-deuterated analog, requiring solvent system optimization for various applications. Safety data sheets should be consulted for proper handling procedures, though the compound generally falls into standard laboratory chemical handling categories.

The synthesis and application of 1346600-76-7 continue to be active areas of research, with recent patents demonstrating novel uses in isotope labeling strategies for complex molecules. As the pharmaceutical industry increasingly adopts deuterium incorporation as a strategy to optimize drug properties, the importance of versatile building blocks like this compound will likely grow.

Environmental considerations for deuterated compounds represent an evolving area of regulatory focus. While 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 itself doesn't present significant environmental concerns, the broader context of isotope-labeled chemical production and disposal is receiving increased attention from sustainability perspectives.

In conclusion, 2,2'-(2-Hydroxytrimethylene)bis1-methyl-dihydropyrrole-d6 (CAS 1346600-76-7) occupies an important niche in the landscape of specialty deuterated compounds. Its dual utility as a research tool in analytical chemistry and as a building block in medicinal chemistry ensures its continued relevance. As techniques for isotopic labeling become more sophisticated and accessible, applications for this compound are expected to expand into new areas of scientific inquiry and technological development.